Cas no 338792-26-0 (Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]-)

• Product Name: Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]-
• CAS No: 338792-26-0
• MF: C₁₄H₁₃ClOS
• MW: 264.770421743393
• CID: 5269640
• Update Time: 2026-03-09

Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]-

• Inchi： 1S/C14H13ClOS/c15-12-6-8-14(9-7-12)17-11-10-16-13-4-2-1-3-5-13/h1-9H,10-11H2
• InChI Key： BOEVTZFJFWZHHH-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(SCCOC2=CC=CC=C2)C=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 389.2±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]-

Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]- (CAS No. 338792-26-0): A Comprehensive Overview in Modern Chemical Research

Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]-, identified by its CAS number 338792-26-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic derivative has garnered considerable attention due to its versatile structural features and potential applications in drug development and material science. The compound's unique molecular architecture, featuring a chloro substituent at the 1-position and a thioether linkage at the 4-position connected to a phenoxyethyl group, makes it a valuable intermediate for synthesizing more complex molecules.

The synthesis of Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]- involves meticulous chemical transformations that highlight the compound's reactivity and adaptability. The presence of the chloro group facilitates nucleophilic aromatic substitution reactions, enabling the introduction of various functional groups at different positions on the benzene ring. Meanwhile, the thioether moiety introduces a sulfur atom that can participate in further modifications, such as oxidation or reduction reactions, thereby expanding the compound's synthetic utility.

Recent advancements in pharmaceutical chemistry have demonstrated the importance of such intermediates in developing novel therapeutic agents. The structural motif of Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]- has been explored in the synthesis of bioactive molecules targeting various biological pathways. For instance, researchers have investigated its potential as a precursor for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The phenoxyethyl group, in particular, has been shown to enhance solubility and bioavailability, making it an attractive feature for drug design.

In material science, the compound's properties have been leveraged to develop advanced polymers and coatings with improved thermal stability and mechanical strength. The thioether linkage provides a point of cross-linking, enabling the formation of robust networks that exhibit enhanced durability under harsh conditions. This has opened up new possibilities for applications in aerospace, automotive, and construction industries where high-performance materials are essential.

The role of computational chemistry in understanding the behavior of Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]- cannot be overstated. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its mechanism of action. These studies have revealed that the compound can bind to specific protein pockets through hydrophobic and hydrogen bonding interactions, suggesting its potential as an allosteric modulator. Such findings are critical for optimizing drug candidates and minimizing off-target effects.

Environmental considerations also play a vital role in the research and application of this compound. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been integrated into the synthesis process, utilizing catalytic methods and renewable feedstocks to enhance efficiency and environmental compatibility. These initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects of Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]- are promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and biomedicine. Its unique structural features make it a suitable candidate for designing smart materials that can respond to external stimuli, such as light or temperature changes. Additionally, its bioactive properties have prompted investigations into its role as a therapeutic agent for neurological disorders, where targeted delivery systems are crucial for effective treatment.

In conclusion, Benzene, 1-chloro-4-[(2-phenoxyethyl)thio]- (CAS No. 338792-26-0) represents a fascinating compound with broad applications across multiple disciplines. Its synthesis, reactivity, and potential uses underscore its significance in modern chemical research. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in advancing both pharmaceuticals and materials science.